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Compound of Interest

Compound Name: c-Myec inhibitor 15

Cat. No.: B15582333

Technical Support Center: c-Myc Inhibitor 15

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using c-Myc Inhibitor
15. The information is presented in a question-and-answer format to directly address common
issues encountered during experiments.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage and handling conditions for c-Myc Inhibitor 15?
Proper storage and handling are crucial for maintaining the stability and activity of c-Myc

Inhibitor 15. Below is a summary of recommended conditions, using the well-characterized c-
Myc inhibitor 10058-F4 (CAS 403811-55-2) as a reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15582333?utm_src=pdf-interest
https://www.benchchem.com/product/b15582333?utm_src=pdf-body
https://www.benchchem.com/product/b15582333?utm_src=pdf-body
https://www.benchchem.com/product/b15582333?utm_src=pdf-body
https://www.benchchem.com/product/b15582333?utm_src=pdf-body
https://www.benchchem.com/product/b15582333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Condition Recommendation Stability
) Store at 2-8°C. Protect from Stable until the expiration date
Solid Form _ _
light.[1] on the vial.
Prepare in DMSO (e.g., up to Stock solutions are stable for
Stock Solution 100 mM). Aliquot and store at up to 3 months at -20°C.[2][3]
-20°C.[2][3][4][5] [4]
Prepare fresh from the stock Stability in aqueous media is

Working Dilution ) ] o ) ]
solution for each experiment. limited; use immediately.

Q2: How do | reconstitute c-Myc Inhibitor 15?

For the c-Myc inhibitor 10058-F4, it is soluble in DMSO up to 200 mg/mL and in ethanol up to
20 mM.[1][5] To prepare a stock solution, dissolve the solid inhibitor in an appropriate volume of
DMSO to achieve the desired concentration. For example, to make a 10 mM stock solution of
10058-F4 (MW: 249.35), dissolve 2.49 mg in 1 mL of DMSO.

Q3: What is the mechanism of action for c-Myc inhibitors like 10058-F4?

c-Myc inhibitors, such as the cell-permeable thiazolidinone compound 10058-F4, function by
specifically disrupting the interaction between c-Myc and its obligate binding partner, Max.[1][4]
This heterodimerization is essential for c-Myc to bind to E-box DNA sequences and activate the
transcription of its target genes, which are involved in cell proliferation, growth, and
metabolism. By preventing the c-Myc/Max interaction, these inhibitors prevent the
transactivation of c-Myc target genes, leading to an inhibition of tumor cell growth.[1][4]

Signaling and Degradation Pathways

The c-Myc oncoprotein's levels are tightly regulated through a complex signaling network that
ultimately leads to its degradation via the ubiquitin-proteasome pathway. Understanding this
pathway is critical for interpreting experimental results when using a c-Myc inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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